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Compound of Interest

Compound Name: Acetomeroctol

Cat. No.: B1627746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetomeroctol, an organomercurial compound, has historical significance as a topical

antiseptic. This technical guide provides a comprehensive overview of its chemical properties,

structure, and generalized experimental approaches for its synthesis and analysis. Due to the

limited availability of contemporary research, this paper consolidates known data and infers

methodologies based on established organomercurial chemistry. The document is intended to

serve as a foundational resource for researchers and professionals in drug development and

chemical sciences.

Chemical Identity and Properties
Acetomeroctol, with the IUPAC name acetyloxy-[2-hydroxy-5-(2,4,4-trimethylpentan-2-

yl)phenyl]mercury, is an organic mercury salt. Its core structure consists of a substituted phenol

ring complexed with mercury, which is in turn bonded to an acetate group.

Physicochemical Data
Quantitative data for Acetomeroctol is sparse in publicly accessible literature. The following

table summarizes the available information.
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Property Value Source

Molecular Formula C₁₆H₂₄HgO₃ PubChem

Molecular Weight 464.95 g/mol PubChem

CAS Number 584-18-9 ChemicalBook

Melting Point 158 °C ChemicalBook

Appearance Data not available -

Solubility Data not available -

pKa Data not available -

Spectral Data
Specific spectral data (NMR, IR, Mass Spectrometry) for Acetomeroctol are not readily

available in the searched scientific literature. General spectral characteristics of similar

organomercurial compounds would be expected, including aromatic proton signals in ¹H NMR,

carbonyl and aromatic C-O stretches in IR spectroscopy, and isotopic patterns characteristic of

mercury in mass spectrometry.

Chemical Structure
The chemical structure of Acetomeroctol is a key determinant of its biological activity. The

organomercurial nature of the compound is central to its function.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1627746?utm_src=pdf-body
https://www.benchchem.com/product/b1627746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C

C

OH

C

Hg C C

C

C(CH₃)₂CH₂C(CH₃)₃

O C=O CH₃

Start: Reactants Dissolve Phenol
in Acetic Acid

Add Mercuric
Acetate Heat under Reflux Monitor Reaction

(e.g., TLC)
Cool to Room
Temperature

Reaction
Complete Precipitate in

Cold Water Filter and Wash
Purify Product

(Recrystallization/
Chromatography)

End: Pure
Acetomeroctol

Click to download full resolution via product page

To cite this document: BenchChem. [Acetomeroctol: A Technical Whitepaper on its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627746#chemical-properties-and-structure-of-
acetomeroctol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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